3H-Indolium, 1-heptyl-2-(5-(1-heptyl-1,3-dihydro-3,3-dimethyl-2H-indol-2-ylidene)-1,3-pentadienyl)-3,3-dimethyl-, bromide

• CAS No.: 125520-85-6
• Molecular Formula: C39H55BrN2
• Molecular Weight: 631.8 g/mol
• IUPAC Name: (2E)-1-heptyl-2-[(2Z,4Z)-5-(1-heptyl-3,3-dimethylindol-1-ium-2-yl)penta-2,4-dienylidene]-3,3-dimethylindole;bromide
• InChI: InChI=1S/C39H55N2.BrH/c1-7-9-11-13-22-30-40-34-26-20-18-24-32(34)38(3,4)36(40)28-16-15-17-29-37-39(5,6)33-25-19-21-27-35(33)41(37)31-23-14-12-10-8-2;/h15-21,24-29H,7-14,22-23,30-31H2,1-6H3;1H/q+1;/p-1
• InChI Key: RBYCXSBGGMAMQX-UHFFFAOYSA-M
• Isomeric SMILES: CCCCCCCN\1C2=CC=CC=C2C(/C1=C\C=C/C=C\C3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCC)(C)C.[Br-]
• Canonical SMILES: CCCCCCCN1C2=CC=CC=C2C(C1=CC=CC=CC3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCC)(C)C.[Br-]

Description

3H-Indolium, 1-heptyl-2-(5-(1-heptyl-1,3-dihydro-3,3-dimethyl-2H-indol-2-ylidene)-1,3-pentadienyl)-3,3-dimethyl-, bromide is a symmetrical indolium salt featuring:

• Two heptyl chains (C₇H₁₅) attached to the nitrogen atoms of the indole moieties.
• A pentadienyl bridge (CH=CH-CH=CH-CH) connecting the two indole units.
• 3,3-dimethyl substituents on both indole rings.
• A bromide counterion (Br⁻).

This structure classifies it as a cyanine dye, where the extended conjugated system (pentadienyl bridge) enables strong absorption in the visible or near-infrared spectrum. The heptyl chains enhance lipophilicity, making it suitable for applications in membrane biology or organic electronics .

Comparison with Similar Compounds

Substituent Variations

Compound Name	Alkyl Chains	Counterion	Molecular Formula	Key Features
Target Compound	Heptyl (C₇H₁₅)	Bromide (Br⁻)	C₃₇H₅₆N₂Br	High lipophilicity; potential for membrane integration .
1,1',3,3,3',3'-Hexamethylindodicarbocyanine tetrafluoroborate	Methyl (CH₃)	BF₄⁻	C₂₇H₃₁N₂·BF₄	Compact structure; soluble in polar organic solvents.
3H-Indolium, 2-[7-(1,3-dihydro-3,3-dimethyl-1-octadecyl-2H-indol-2-ylidene)-1,3,5-heptatrienyl]-...perchlorate	Octadecyl (C₁₈H₃₇)	ClO₄⁻	C₅₉H₉₄N₂·ClO₄	Extreme lipophilicity; likely used in lipid-based studies.
3H-Indolium, 2-[3-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-1-propenyl]-1,3,3-trimethyl-, iodide	Methyl (CH₃)	I⁻	C₂₅H₂₉N₂·I	Shorter conjugation (propenyl bridge); iodide enhances crystallinity.

Key Observations :

• Alkyl Chain Impact: Longer chains (heptyl/octadecyl) increase hydrophobicity, favoring non-polar environments, while methyl/ethyl analogs are more water-soluble .
• Counterion Effects : Bromide (Br⁻) and iodide (I⁻) are common in dyes, whereas BF₄⁻ and ClO₄⁻ improve solubility in acetonitrile or DMSO .

Physicochemical Properties

Property	Target Compound	1,1',3,3,3',3'-Hexamethylindodicarbocyanine	Octadecyl-Indolium Perchlorate
Solubility	Low in water; soluble in CHCl₃, DCM	High in DMSO, acetonitrile	Insoluble in water; soluble in hexane
λmax (Absorption)	~550–600 nm (estimated)	580–620 nm	650–700 nm
Thermal Stability	High (decomposition >250°C)	Moderate (~200°C)	Very high (>300°C)

Notes:

• The target’s absorption range is intermediate, influenced by the pentadienyl bridge’s conjugation length .
• Octadecyl derivatives exhibit red-shifted absorption due to extended alkyl-induced planarization .